Cas no 98619-23-9 (Cyclopenta[c]pyran-4-carboxylicacid, 1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-4a,6-dihydroxy-7-methylene-,methyl ester, (1S,4aR,6S,7aR)-)
98619-23-9 structure
Product Name:Cyclopenta[c]pyran-4-carboxylicacid, 1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-4a,6-dihydroxy-7-methylene-,methyl ester, (1S,4aR,6S,7aR)-
CAS No:98619-23-9
MF:C17H24O11
MW:404.365866661072
CID:812799
Update Time:2024-11-26
Cyclopenta[c]pyran-4-carboxylicacid, 1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-4a,6-dihydroxy-7-methylene-,methyl ester, (1S,4aR,6S,7aR)- Chemical and Physical Properties
Names and Identifiers
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- Cyclopenta[c]pyran-4-carboxylicacid, 1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-4a,6-dihydroxy-7-methylene-,methyl ester, (1S,4aR,6S,7aR)-
- Cyclopenta[c]pyran-4-carboxylicacid, 1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-4a,6-dihydroxy-7-methylene-,methyl est
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- Inchi: 1S/C17H24O11/c1-6-8(19)3-17(24)7(14(23)25-2)5-26-15(10(6)17)28-16-13(22)12(21)11(20)9(4-18)27-16/h5,8-13,15-16,18-22,24H,1,3-4H2,2H3/t8-,9+,10-,11+,12-,13+,15-,16-,17-/m0/s1
- InChI Key: CGFLQMYKWPDROM-MJLMDGDHSA-N
- SMILES: [C@@H]1(O[C@@H]2O[C@H](CO)[C@@H](O)[C@H](O)[C@H]2O)OC=C(C(OC)=O)[C@@]2(O)C[C@H](O)C(=C)[C@@]12[H]
Computed Properties
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 28
- XLogP3: -2.655
Cyclopenta[c]pyran-4-carboxylicacid, 1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-4a,6-dihydroxy-7-methylene-,methyl ester, (1S,4aR,6S,7aR)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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